Cas no 869945-06-2 (5-Methyl-4,5,6,7-tetrahydro-benzobthiophene-2-carbonyl Chloride)

• Product Name: 5-Methyl-4,5,6,7-tetrahydro-benzobthiophene-2-carbonyl Chloride
• CAS No: 869945-06-2
• MF: C₁₀H₁₁ClOS
• MW: 214.711740732193
• MDL: MFCD04968789
• CID: 3058525
• PubChem ID: 6485363
• Update Time: 2025-07-30

5-Methyl-4,5,6,7-tetrahydro-benzobthiophene-2-carbonyl Chloride Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-4,5,6,7-tetrahydro-benzo[b]thiophene-2-carbonyl chloride
• ALBB-011353
• AKOS000302105
• DTXSID301171093
• AKOS017258784
• benzo[b]thiophene-2-carbonyl chloride, 4,5,6,7-tetrahydro-5-methyl-
• LS-03689
• 5-methyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carbonyl chloride
• 869945-06-2
• 4,5,6,7-Tetrahydro-5-methylbenzo[b]thiophene-2-carbonyl chloride
• MFCD04968789
• BBL014970
• H26360
• 5-Methyl-4,5,6,7-tetrahydro-benzobthiophene-2-carbonyl Chloride

• MDL： MFCD04968789
• Inchi： 1S/C10H11ClOS/c1-6-2-3-8-7(4-6)5-9(13-8)10(11)12/h5-6H,2-4H2,1H3
• InChI Key： RAQMTDUDQJTUHH-UHFFFAOYSA-N
• SMILES： ClC(C1=CC2=C(CCC(C)C2)S1)=O

Computed Properties

• Exact Mass: 214.0219138g/mol
• Monoisotopic Mass: 214.0219138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 45.3Ų

5-Methyl-4,5,6,7-tetrahydro-benzobthiophene-2-carbonyl Chloride Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT